3-(4-chlorophenyl)-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine

• IUPAC Name: 3-(4-chlorophenyl)-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine
• InChI: InChI=1S/C16H11ClN4S/c17-13-8-6-12(7-9-13)15-18-19-16-21(15)20-14(10-22-16)11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key: NVQHPQIKJXYCFZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(=NN2C(=NN=C2S1)C3=CC=C(C=C3)Cl)C4=CC=CC=C4
• Molecular Formula: C16H11ClN4S
• Molecular Weight: 326.8 g/mol

Description

The compound “3-(4-chlorophenyl)-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine” belongs to a class of compounds known as [1,2,4]triazolo[3,4-b][1,3,4]thiadiazines. These compounds have received extensive attention due to their pharmacological activities in antibacterial, anti-tumor, and other aspects in the field of medicine and chemistry. They have diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitors, and antitubercular agents.

Synthesis Analysis

The synthesis of [1,2,4]triazolo[3,4-b][1,3,4]thiadiazines involves the reaction of 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol with various reagents. For example, the reaction of 6a with two equivalents of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol (7a) in refluxing ethanol, in the presence of a catalytic amount of piperidine, for 8 hours afforded a low yield (30%) of N, N′-(ethane-1,2-diyl)bis(2-(4-(3-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-6-yl)phenoxy)-acetamide) (8a).

Molecular Structure Analysis

The molecular structure of these compounds can be confirmed by various spectroscopic techniques such as 1H-NMR, 13C-NMR, and IR. For instance, the IR of compound 7 showed a band due to an amide carbonyl at 1654 cm-1 and no evidence supported the presence of S atom functional groups such as SH or C=S.

Chemical Reactions Analysis

The chemical reactions involving these compounds can be analyzed using various techniques. For example, the IR spectrum of compound 4h showed various peaks corresponding to different functional groups.

Scientific Research Applications

Antibacterial Activity

• Researchers have explored the antibacterial potential of this compound. .

Anti-Tuberculosis Agents

• .

Functionalized Thiazolo Derivatives

• A one-pot, catalyst-free synthesis method yields functionalized thiazolo derivatives, including this compound. .

Mechanism of Action

Target of Action

The compound 3-(4-chlorophenyl)-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine has been found to interact with several targets. It has been reported to have diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and antitubercular agents . Specifically, it has been shown to inhibit enzymes such as carbonic anhydrase, cholinesterase, alkaline phosphatase, lipase, and aromatase . It has also been reported to inhibit the M2 protein and neuraminidase enzyme of the influenza A virus , and α-glucosidase .

Mode of Action

The compound interacts with its targets, leading to changes in their function. For instance, it has been reported to block the active site of the M2 protein and inhibit the neuraminidase enzyme of the influenza A virus . In the case of α-glucosidase, it acts as an inhibitor . The exact mode of interaction with these targets may vary depending on the specific target and the structural features of the compound.

Biochemical Pathways

The compound affects various biochemical pathways due to its interaction with multiple targets. For instance, by inhibiting α-glucosidase, it can affect the breakdown and absorption of carbohydrates in the small intestine . By inhibiting the M2 protein and neuraminidase enzyme of the influenza A virus, it can interfere with the life cycle of the virus .

Result of Action

The compound’s action on its targets leads to various molecular and cellular effects. For instance, it has been reported to have anticancer activity, with some derivatives showing potent cytotoxic activities against certain cancer cell lines . It also has antimicrobial activity, with some studies identifying an interaction between the chemical structure of triazolothiadiazine derivatives and their antibacterial activity .

Safety and Hazards

The safety and hazards associated with these compounds depend on their specific structures and properties. Some compounds have been tested for their potential cytotoxicity on noncancer cell line (MCF-12) using WST-1 assay.

Future Directions

The future directions in the research of these compounds involve the development of new biologically active entities for the rational design and development of new target-oriented 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine-based drugs for the treatment of multifunctional diseases.